tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate
Overview
Description
Tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate, also known as AEBP1 inhibitor, is a chemical compound that has been gaining attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate involves the inhibition of tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate. tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate is a protein that binds to DNA and regulates the expression of genes involved in adipogenesis, angiogenesis, and inflammation. By inhibiting the activity of tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate, tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate can prevent the growth of tumors, reduce inflammation, and prevent obesity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate are still being studied. However, it has been shown to have anti-tumor, anti-inflammatory, and anti-obesity effects in various animal models. It has also been shown to reduce the expression of genes involved in adipogenesis, angiogenesis, and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate in lab experiments is its specificity for tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate inhibition. This allows researchers to study the effects of tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate inhibition without affecting other proteins or pathways. However, one limitation of using this compound is its solubility in water. This can make it difficult to administer in vivo and may require the use of solvents or other delivery methods.
Future Directions
There are several future directions for the study of tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate. One direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the study of its effects on other diseases, such as cardiovascular disease and diabetes. Additionally, the development of more soluble analogs of the compound may improve its in vivo efficacy. Finally, the study of its long-term effects and potential side effects is necessary for its potential therapeutic application.
Scientific Research Applications
Tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to inhibit the activity of tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate, a protein that is involved in the regulation of adipogenesis, angiogenesis, and inflammation. This inhibition has been linked to the suppression of tumor growth, the prevention of obesity, and the reduction of inflammation.
properties
IUPAC Name |
tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O3/c1-8(13)7-12(6-5-11)9(14)15-10(2,3)4/h8,13H,5-7,11H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLXYEQXFLYGVFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN(CCN)C(=O)OC(C)(C)C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701139152 |
Source
|
| Record name | Carbamic acid, N-(2-aminoethyl)-N-(2-hydroxypropyl)-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701139152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-(2-aminoethyl)-N-(2-hydroxypropyl)carbamate | |
CAS RN |
1461715-66-1 |
Source
|
| Record name | Carbamic acid, N-(2-aminoethyl)-N-(2-hydroxypropyl)-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1461715-66-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carbamic acid, N-(2-aminoethyl)-N-(2-hydroxypropyl)-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701139152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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